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For Researchers, Scientists, and Drug Development Professionals

Naphthacene, a polycyclic aromatic hydrocarbon with the chemical formula C₁₈H₁₂, is a

molecule of significant interest in materials science and organic electronics. A thorough

understanding of its thermochemical properties is fundamental for its application in these fields

and for the broader study of aromatic compounds. This technical guide provides a detailed

overview of the core thermochemical data of naphthacene, outlines the experimental

methodologies used for their determination, and illustrates the thermodynamic relationships

governing these properties.

Core Thermochemical Data
The following tables summarize the key thermochemical properties of naphthacene, providing

a compilation of experimentally determined and critically evaluated data. These values are

essential for calculating reaction enthalpies, assessing molecular stability, and modeling

thermal behavior.

Table 1: Enthalpy of Formation of Naphthacene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b114907?utm_src=pdf-interest
https://www.benchchem.com/product/b114907?utm_src=pdf-body
https://www.benchchem.com/product/b114907?utm_src=pdf-body
https://www.benchchem.com/product/b114907?utm_src=pdf-body
https://www.benchchem.com/product/b114907?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value (kJ/mol) Method Reference

Standard Molar

Enthalpy of Formation

(gas)

331.6 ± 4.4

Micro-combustion

calorimetry and

literature sublimation

data

[Nagano, as cited in 4]

Standard Molar

Enthalpy of Formation

(gas)

342.6 ± 5.9
[Roux et al., as cited

in 4]

Standard Molar

Enthalpy of Formation

(solid)

206.7 ± 3.0

Review and

evaluation of literature

data

[Roux, Temprado, et

al., 2008, as cited in 6]

Table 2: Enthalpy of Combustion of Naphthacene

Property Value (kJ/mol) Method Reference

Standard Enthalpy of

Combustion (solid)
-9005.1 ± 1.8

High-precision micro-

combustion

calorimetry

[1]

Standard Enthalpy of

Combustion (solid)
-8956.9 ± 1.3

Combustion

calorimetry

(reanalyzed)

[Magnus, Hartmann,

et al., 1951, as cited

and reanalyzed by

Cox and Pilcher, 1970

in 6]

Table 3: Enthalpy of Sublimation of Naphthacene
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Property Value (kJ/mol)
Temperature
(K)

Method Reference

Enthalpy of

Sublimation
31.69 433 - 483 HSA

[Fielding and

MacKay, 1964,

as cited in 1]

Enthalpy of

Sublimation
28.01 459 ME

[Inokuchi, Shiba,

et al., 1952, as

cited in 1]

Experimental Protocols
The determination of the thermochemical properties of naphthacene relies on precise

calorimetric and vapor pressure measurement techniques. The following sections detail the

principles and general procedures for the key experimental methods cited.

Micro-Combustion Calorimetry
High-precision micro-combustion calorimetry is employed to determine the standard enthalpy of

combustion of solid naphthacene.[1]

Methodology:

Sample Preparation: A small, precisely weighed pellet of high-purity naphthacene (typically

a few milligrams) is placed in a crucible within a combustion bomb.

Bomb Assembly: The bomb is sealed and pressurized with a high-purity oxygen atmosphere

(typically around 3 MPa). A small, known amount of water is often added to the bomb to

ensure saturation of the final atmosphere with water vapor.

Ignition and Combustion: The sample is ignited via a cotton fuse and a platinum wire. The

complete combustion of naphthacene (C₁₈H₁₂) proceeds according to the following reaction:

C₁₈H₁₂(s) + 21 O₂(g) → 18 CO₂(g) + 6 H₂O(l)

Calorimetric Measurement: The combustion bomb is submerged in a known mass of water

within a well-insulated calorimeter. The temperature change of the water is meticulously

measured with high-precision thermometers.
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Data Analysis: The heat released during the combustion is calculated from the temperature

rise and the heat capacity of the calorimeter system. The heat capacity is determined by

calibrating the calorimeter with a standard substance of known enthalpy of combustion, such

as benzoic acid.

Corrections: Corrections are applied for the heat of combustion of the fuse, the formation of

nitric acid from residual nitrogen in the bomb, and for converting the data to standard state

conditions (298.15 K and 1 bar). The standard enthalpy of combustion is then calculated

from the corrected heat of combustion.

Knudsen Effusion Method
The Knudsen effusion method is a technique used to determine the vapor pressure of a solid,

from which the enthalpy of sublimation can be derived.[2][3][4]

Methodology:

Sample Preparation: A small amount of solid naphthacene is placed in a Knudsen cell,

which is a small, thermostated container with a very small orifice of known area.

High Vacuum Environment: The Knudsen cell is placed in a high-vacuum chamber to ensure

that the molecules effusing through the orifice do not collide with each other or with

background gas molecules (molecular flow regime).

Effusion Measurement: At a constant, precisely controlled temperature, naphthacene
sublimes, and the gaseous molecules effuse through the orifice. The rate of mass loss of the

sample is measured over a period of time. This can be done by weighing the cell before and

after the experiment or by using a sensitive microbalance in situ.

Vapor Pressure Calculation: The vapor pressure (P) inside the cell is calculated from the rate

of mass loss ( dm/dt ) using the Knudsen-Hertz-Langmuir equation: P = ( dm/dt ) *

(2πRT/M)^(1/2) / A where R is the ideal gas constant, T is the absolute temperature, M is the

molar mass of naphthacene, and A is the area of the orifice.

Enthalpy of Sublimation Determination: The experiment is repeated at several different

temperatures. The enthalpy of sublimation (ΔH_sub) is then determined from the
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temperature dependence of the vapor pressure using the Clausius-Clapeyron equation: d(ln

P)/d(1/T) = -ΔH_sub/R

Thermodynamic Relationships and Visualization
The thermochemical properties of naphthacene are interconnected through fundamental

thermodynamic laws, primarily Hess's Law. This law states that the total enthalpy change for a

reaction is independent of the pathway taken. This relationship can be visualized to illustrate

how the enthalpy of formation in the gaseous state can be derived from the experimentally

determined enthalpy of combustion of the solid and the enthalpy of sublimation.
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Hess's Law Cycle for Naphthacene

ReactantsElements

Combustion Products

Gas Phase
Naphthacene (solid)

C₁₈H₁₂(s)

Combustion Products
18 CO₂(g) + 6 H₂O(l)

ΔH°c(solid)

Naphthacene (gas)
C₁₈H₁₂(g)

ΔH°subElements in Standard State
18 C(graphite) + 6 H₂(g)

ΔH°f(solid)

ΣΔH°f(products)

ΔH°f(gas)
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Experimental Workflow for Thermochemical Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Thermochemical Properties of Naphthacene]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b114907#thermochemical-properties-of-
naphthacene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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